Cas no 53078-69-6 (2-Methoxy-4-methylbenzonitrile)

2-Methoxy-4-methylbenzonitrile structure
53078-69-6 structure
Product Name:2-Methoxy-4-methylbenzonitrile
CAS No:53078-69-6
Molecular Formula:C9H9NO
Molecular Weight:147.1739
MDL:MFCD11847156
CID:838007
PubChem ID:12495373

2-Methoxy-4-methylbenzonitrile Properties

Names and Identifiers

    • 2-Methoxy-4-methylbenzonitrile
    • 2-CYANO-5-METHYLANISOLE
    • KSC494S7B
    • 4-methyl-2-methoxybenzonitrile
    • 4-CYANO-3-METHOXYTOLUENE
    • AFCQKLCTKJQOFR-UHFFFAOYSA-N
    • CL8173
    • CM13131
    • AS05867
    • AB0025316
    • W6756
    • ST24032499
    • Z1741976870
    • MDL: MFCD11847156
    • InChIKey: AFCQKLCTKJQOFR-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5H,1-2H3
    • SMILES: O(C([H])([H])[H])C1=C(C#N)C([H])=C([H])C(C([H])([H])[H])=C1[H]

Computed Properties

  • Exact Mass: 147.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 11
  • Complexity: 170
  • Topological Polar Surface Area: 33

Experimental Properties

  • LogP: 1.87528
  • PSA: 33.02000
  • Boiling Point: 281.4±20.0 ºC (760 Torr),
  • Flash Point: 118.2±15.6 ºC,
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

2-Methoxy-4-methylbenzonitrile Security Information

2-Methoxy-4-methylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methoxy-4-methylbenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DGOJ-250mg
2-METHOXY-4-METHYLBENZONITRILE
53078-69-6 98%
250mg
$9.00 2025-02-26
A2B Chem LLC
AG27347-250mg
2-Methoxy-4-methylbenzonitrile
53078-69-6 98%
250mg
$9.00 2024-04-19
Aaron
AR00DGWV-100mg
2-Methoxy-4-methylbenzonitrile
53078-69-6 98%
100mg
$6.00 2025-01-24
Alichem
A019092790-5g
2-Methoxy-4-methylbenzonitrile
53078-69-6 98%
5g
$178.20 2023-09-01
Ambeed
A624082-250mg
2-Methoxy-4-methylbenzonitrile
53078-69-6 98%
250mg
$11.0
Apollo Scientific
OR400229-1g
2-Methoxy-4-methylbenzonitrile
53078-69-6 97+%
1g
£19.00 2025-02-20
Chemenu
CM162032-10g
2-Methoxy-4-methylbenzonitrile
53078-69-6 95+%
10g
$318
ChemScence
CS-0100569-1g
2-Methoxy-4-methylbenzonitrile
53078-69-6 99.94%
1g
$48.0 2022-04-27
Crysdot LLC
CD12064581-10g
2-Methoxy-4-methylbenzonitrile
53078-69-6 98%
10g
$337
Enamine
EN300-99692-0.05g
2-methoxy-4-methylbenzonitrile
53078-69-6 95%
0.05g
$19.0 2024-05-20

2-Methoxy-4-methylbenzonitrile Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53078-69-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

2-Methoxy-4-methylbenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53078-69-6)2-Methoxy-4-methylbenzonitrile
A856536
Purity:99%
Quantity:10g
Price($):175.0